Cas no 26801-19-4 (Benzene, 4-(3-bromopropyl)-1,2-dimethyl-)

• Product Name: Benzene, 4-(3-bromopropyl)-1,2-dimethyl-
• CAS No: 26801-19-4
• MF: C₁₁H₁₅Br
• MW: 227.140802621841
• CID: 5005238
• PubChem ID: 59407700
• Update Time: 2025-05-20

Benzene, 4-(3-bromopropyl)-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(3-bromopropyl)-1,2-dimethyl-
• 3,4-Dimethyl(3-bromopropyl)benzene
• 1-(3-bromopropyl)-3,4-dimethylbenzene
• 4-(3-bromopropyl)-1,2-dimethylbenzene
• 4-(3-BROMOPROPYL)-1,2-DIMETHYL-BENZENE

• Inchi： 1S/C11H15Br/c1-9-5-6-11(4-3-7-12)8-10(9)2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： QLYZHQKLTGMPNH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 226.03571g/mol
• Monoisotopic Mass: 226.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes

Additional information on Benzene, 4-(3-bromopropyl)-1,2-dimethyl-

Benzene, 4-(3-bromopropyl)-1,2-dimethyl- (CAS No. 26801-19-4): A Comprehensive Overview

Benzene, 4-(3-bromopropyl)-1,2-dimethyl- (CAS No. 26801-19-4) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound, also known as 4-(3-bromopropyl)-1,2-dimethylbenzene, is characterized by its unique structural features and potential applications in various scientific and industrial processes.

The molecular structure of Benzene, 4-(3-bromopropyl)-1,2-dimethyl- consists of a benzene ring substituted with a 3-bromopropyl group at the para position and two methyl groups at the ortho positions. The presence of the bromine atom in the propyl chain makes this compound a valuable intermediate in organic synthesis, particularly in the formation of carbon-carbon bonds and the introduction of functional groups.

Recent studies have highlighted the significance of Benzene, 4-(3-bromopropyl)-1,2-dimethyl- in the development of novel pharmaceuticals. For instance, researchers at the University of California, Los Angeles (UCLA) have explored its use as a precursor in the synthesis of bioactive molecules with potential therapeutic applications. The bromine atom can be readily replaced by other functional groups through various chemical reactions, such as nucleophilic substitution and coupling reactions, making it a flexible starting material for drug discovery.

In addition to its role in pharmaceutical research, Benzene, 4-(3-bromopropyl)-1,2-dimethyl- has found applications in materials science. Its unique electronic properties and structural flexibility make it suitable for the synthesis of advanced materials with tailored properties. For example, it has been used in the development of conductive polymers and organic semiconductors, which are essential components in modern electronic devices.

The synthesis of Benzene, 4-(3-bromopropyl)-1,2-dimethyl- typically involves several steps. One common approach is to start with 1,2-dimethylbenzene (o-xylene) and introduce the bromopropyl group through a series of reactions. This process often includes bromination and subsequent functional group manipulation to achieve the desired product. The choice of reagents and reaction conditions is crucial for optimizing yield and purity.

Safety considerations are paramount when handling Benzene, 4-(3-bromopropyl)-1,2-dimethyl-. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, Benzene, 4-(3-bromopropyl)-1,2-dimethyl- (CAS No. 26801-19-4) is a multifaceted compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique structural features and chemical reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new possibilities for its use, this compound is likely to remain an important player in the advancement of science and technology.